MFCD18317395

• IUPAC Name: 2-chloro-5-(4-methoxy-3-methylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H12ClNO3/c1-8-5-9(3-4-12(8)19-2)11-7-16-13(15)6-10(11)14(17)18/h3-7H,1-2H3,(H,17,18)
• InChI Key: HSIJJWOCNZZURL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)OC
• Molecular Formula: C14H12ClNO3
• DSSTOX Substance ID: DTXSID00687496
• Molecular Weight: 277.70 g/mol
• CAS No.: 1261963-77-2

Description

MFCD18317395 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD18317395 involves a series of chemical reactions that require specific conditions to achieve the desired product. The preparation methods typically include the use of advanced organic synthesis techniques, such as multi-step reactions, purification processes, and characterization methods to ensure the purity and quality of the compound.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using optimized reaction conditions and efficient production techniques. This includes the use of large-scale reactors, continuous flow processes, and stringent quality control measures to produce the compound in bulk quantities while maintaining its integrity and consistency.

Chemical Reactions Analysis

Types of Reactions: MFCD18317395 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. These products are often characterized using advanced analytical techniques to confirm their structure and properties.

Scientific Research Applications

MFCD18317395 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing complex molecules. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is explored for its therapeutic potential in treating various diseases. In industry, it is utilized in the development of new materials and technologies.

Mechanism of Action

The mechanism of action of MFCD18317395 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to these targets, modulating their activity, and influencing various biological processes. The detailed understanding of its mechanism of action is crucial for developing new applications and therapeutic strategies.

Comparison with Similar Compounds

Similar Compounds: MFCD18317395 can be compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include those with analogous structures or functional groups that exhibit comparable properties and applications.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the distinct properties it imparts. This makes it a valuable compound for various scientific and industrial applications, setting it apart from other similar compounds.